N-(6-Aminohexyl)-1-Naphthalenesulfonamide
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Overview
Description
N-(6-aminohexyl)-1-naphthalenesulfonamide is a member of naphthalenes and a sulfonic acid derivative.
Scientific Research Applications
Calmodulin Antagonism and Cell Proliferation Inhibition N-(6-Aminohexyl)-1-Naphthalenesulfonamide, a derivative of W-7, is a calmodulin antagonist. Studies have shown that compounds like W-7, which bind to calmodulin, inhibit Ca2+/calmodulin-regulated enzyme activities and suppress cell proliferation in certain cell lines, such as Chinese hamster ovary K1 cells. The proliferation inhibition is linked to the compound's interaction with calmodulin and its effect on the G1/S boundary phase of cell division, suggesting its significance in cell biology-related studies (Hidaka et al., 1981).
Inhibition of Various Protein Kinases this compound (W-7) has been found to inhibit not only calmodulin but also various protein kinases, including phospholipid-sensitive Ca2+-dependent protein kinase, cyclic GMP-, and cyclic AMP-dependent protein kinases. This indicates that W-7 and its derivatives have a broader scope of inhibitory action on protein kinases, contributing to diverse biological effects (Schatzman et al., 1983).
Antitumor Activity this compound has shown antitumor activity in certain contexts. For instance, W-7 demonstrated significant antitumor effects against solid Sarcoma-180 in mice. This antitumor activity is believed to be related to the modulation of Ca2+-calmodulin-dependent processes (Ito & Hidaka, 1983).
Effects on Cellular Differentiation This compound, along with similar naphthalene sulfonamide calmodulin antagonists, can induce myeloid differentiation in certain cell lines. It has been observed to augment differentiation when combined with other inducers like retinoic acid. This indicates a potential regulatory role for calmodulin in cell differentiation (Veigl et al., 1986).
Phagocytosis Enhancement W-7, a derivative of this compound, has been shown to enhance phagocytosis in mouse peritoneal macrophages. This enhancement is associated with increased binding of C3 cleavage product to macrophages, indicating an important role in immune responses (Shimura et al., 1983).
properties
CAS RN |
79458-81-4 |
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Molecular Formula |
C16H22N2O2S |
Molecular Weight |
306.4 g/mol |
IUPAC Name |
N-(6-aminohexyl)naphthalene-1-sulfonamide |
InChI |
InChI=1S/C16H22N2O2S/c17-12-5-1-2-6-13-18-21(19,20)16-11-7-9-14-8-3-4-10-15(14)16/h3-4,7-11,18H,1-2,5-6,12-13,17H2 |
InChI Key |
FVJRBJIENDRNBE-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C=CC=C2S(=O)(=O)NCCCCCCN |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2S(=O)(=O)NCCCCCCN |
Related CAS |
61714-25-8 (hydrochloride) |
synonyms |
N-(6-aminohexyl)-1-naphthalenesulfonamide N-(6-aminohexyl)-1-naphthalenesulfonamide hydrochloride W-5 |
Origin of Product |
United States |
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